Ald-Ph-amido-PEG11-NH-Boc

• Molecular Formula: C37H64N2O15
• Molecular Weight: 776.9 g/mol
• InChI: InChI=1S/C37H64N2O15/c1-37(2,3)54-36(42)39-9-11-44-13-15-46-17-19-48-21-23-50-25-27-52-29-31-53-30-28-51-26-24-49-22-20-47-18-16-45-14-12-43-10-8-38-35(41)34-6-4-33(32-40)5-7-34/h4-7,32H,8-31H2,1-3H3,(H,38,41)(H,39,42)
• InChIKey: RDSLXILMKJRJBU-UHFFFAOYSA-N

Ald-Ph-amido-PEG11-NH-Boc: Non-Cleavable PEG Linker for Bioconjugation

Ald-Ph-amido-PEG11-NH-Boc (CAS 1245813-70-0) is a monodisperse, non-cleavable heterobifunctional polyethylene glycol (PEG) linker containing exactly 11 ethylene glycol repeat units. The compound features a terminal 4‑formylbenzamide (Ald-Ph) moiety at one end and a tert‑butyloxycarbonyl (Boc)-protected primary amine at the other . This architecture is utilized to construct antibody‑drug conjugates (ADCs) and proteolysis‑targeting chimeras (PROTACs), where the aldehyde group enables chemoselective bioconjugation via oxime or hydrazone ligation, while the Boc‑protected amine permits orthogonal deprotection for subsequent coupling steps .

• Non-cleavable ADC linker architecture for lysosomal payload release

• Aldehyde-amine chemoselective conjugation under mild aqueous conditions

• Boc-protected amine enables orthogonal deprotection and sequential assembly

• PEG11 spacer for extended reach, solubility, and aggregation control

Why Substitution Fails for Ald-Ph-amido-PEG11-NH-Boc

PEG linkers used in ADC and PROTAC construction vary substantially in spacer length, functional group identity, and terminal reactivity—parameters that directly influence conjugation efficiency, target engagement, and overall bioconjugate performance. While shorter PEG linkers (e.g., PEG1, PEG3, or PEG4) are widely available and often less expensive, the specific 11-unit PEG11 architecture of Ald‑Ph‑amido‑PEG11‑NH‑Boc provides a distinct balance of aqueous solubility, steric flexibility, and spatial separation between conjugated moieties. In PROTAC systems, linker length has been shown to critically affect ternary complex formation and degradation potency; linkers that are too short can prevent simultaneous binding to the E3 ligase and target protein, while excessively long linkers may reduce cellular permeability [1]. Furthermore, substitution with analogs bearing alternative functional handles—such as NHS esters instead of the Ald‑Ph aldehyde—alters the conjugation chemistry profile and may require entirely different coupling conditions or introduce unwanted cross‑reactivity. These material differences preclude simple one‑for‑one replacement and underscore the need for compound‑specific selection criteria based on quantifiable performance attributes.

PEG unit variation (PEG4, PEG8) may shift ternary complex geometry and degradation profiles in PROTACs.

Non-cleavable linker architecture cannot replicate cleavable linker bystander killing or payload release kinetics.

Boc-deprotection strategy differs from NHS ester or free amine; aqueous stability and orthogonal conjugation pathways may not transfer directly.

• [1] PROTAC Linker Design Considerations. Topscience PROTAC Linker Collection. Boc-NH-PEG10-NHS ester entry. View Source

Ald-Ph-amido-PEG11-NH-Boc: Quantitative Differentiation

PEG Chain Length: Ternary Complex Formation & Degradation Efficiency

The PEG11 spacer (11 ethylene glycol units) in Ald‑Ph‑amido‑PEG11‑NH‑Boc extends the distance between conjugated payloads by approximately 44 atoms compared to PEG4-based linkers (4 ethylene glycol units) such as Ald‑PEG4‑NHBoc . This extended reach facilitates ternary complex formation in PROTACs and reduces steric hindrance in ADC payload attachment, while the increased hydrophilicity of PEG11 relative to PEG4 confers higher aqueous solubility, as reflected in the calculated LogP value of -0.3 .

PEG Length & Degradation

Class-level inference

PEG11: ~3.5–4 nm reach; PEG4: ~1.5–2 nm; ~2.75× PEG units

Supports linker length screening for ternary complex geometry

Context-dependent; reported class-level inference

Evidence Dimension	Linker length (number of ethylene glycol repeat units)
Target Compound Data	11 PEG units (44 atoms extended length)
Comparator Or Baseline	Ald‑PEG4‑NHBoc: 4 PEG units (~16 atoms extended length)
Quantified Difference	+7 PEG units (approximately 2.75× longer spacer)
Conditions	Molecular structure comparison based on chemical formula and vendor specifications

Why This Matters

Longer PEG11 spacer reduces steric constraints in ternary complex formation (PROTAC) and improves aqueous solubility for bioconjugation, enabling experimental workflows that shorter linkers cannot support.

Non-Cleavable PEG Linker: Aggregation & Hydrophilicity in ADCs

Ald‑Ph‑amido‑PEG11‑NH‑Boc incorporates a 4‑formylbenzamide (Ald‑Ph) terminal group that is specifically reactive toward aminooxy and hydrazide nucleophiles under mild acidic conditions to form stable oxime or hydrazone linkages. In contrast, analogs such as CHO‑Ph‑CONH‑PEG11‑NHS ester employ an N‑hydroxysuccinimide (NHS) ester that reacts preferentially with primary amines (e.g., lysine side chains) under neutral to slightly basic pH . This difference in chemoselectivity enables orthogonal conjugation strategies where aldehyde‑based ligation can be performed independently of amine‑reactive coupling steps, a capability that NHS ester analogs lack .

ADC Aggregation & Hydrophilicity

Class-level inference

HIC confirms inverse PEG length–aggregation correlation; PEG11 ~5.5× PEG2

Reported aggregation context may support higher DAR loading

Class-level inference; data to verify

Evidence Dimension	Functional group reactivity and chemoselectivity
Target Compound Data	Aldehyde (Ald‑Ph) reactive toward aminooxy/hydrazide; forms oxime/hydrazone bonds; compatible with acidic conditions
Comparator Or Baseline	CHO‑Ph‑CONH‑PEG11‑NHS ester: NHS ester reactive toward primary amines; forms amide bonds; requires neutral‑basic pH
Quantified Difference	Qualitative difference in conjugation chemistry (orthogonal vs. amine‑directed)
Conditions	Bioconjugation reaction conditions based on functional group specifications

Why This Matters

The Ald‑Ph aldehyde permits site‑specific conjugation to biomolecules that lack accessible primary amines or where amine modification must be avoided, expanding the linker's utility beyond what NHS ester analogs can achieve.

Ald-Ph Chemoselective Conjugation vs. NHS Ester

Ald‑Ph‑amido‑PEG11‑NH‑Boc terminates in a tert‑butyloxycarbonyl (Boc)-protected primary amine, which remains inert under the mildly acidic oxime/hydrazone ligation conditions used for aldehyde coupling. Following the first conjugation step, the Boc group can be selectively removed with trifluoroacetic acid (TFA) to reveal a free amine for subsequent coupling to carboxylic acid‑containing payloads via carbodiimide chemistry. In contrast, the unprotected amine analog Ald‑Ph‑amido‑PEG11‑C2‑NH2 lacks this orthogonal protection, exposing a reactive primary amine throughout all synthetic steps and thereby increasing the risk of undesired side reactions during aldehyde conjugation .

Aldehyde vs NHS Ester

Supporting evidence

Aldehyde stable in aqueous buffer; NHS ester t₁/₂ ~10 min at pH 8

Enables controlled sequential bioconjugation workflows

Sources not provided; context-dependent

Evidence Dimension	Orthogonal protection capability
Target Compound Data	Boc‑protected amine (stable under acidic oxime ligation; deprotected with TFA)
Comparator Or Baseline	Ald‑Ph‑amido‑PEG11‑C2‑NH2: Free primary amine (reactive throughout synthesis)
Quantified Difference	Qualitative difference in synthetic control (protected vs. unprotected)
Conditions	Sequential bioconjugation workflow: oxime ligation at pH 5–6, followed by Boc deprotection with TFA

Why This Matters

The Boc protecting group enables clean, sequential conjugation without cross‑reactivity, a critical requirement for constructing heterobifunctional bioconjugates with defined stoichiometry and minimal byproduct formation.

Ald-Ph-amido-PEG11-NH-Boc: Application Scenarios

Non-Cleavable ADC Linker for Enhanced Hydrophilicity

In PROTAC development, achieving efficient target protein ubiquitination and degradation depends critically on the spatial distance between the E3 ligase ligand and the target‑binding warhead. The 11‑unit PEG spacer of Ald‑Ph‑amido‑PEG11‑NH‑Boc provides an extended reach of approximately 44 atoms, enabling simultaneous engagement of both binding partners when shorter linkers (e.g., PEG4, ~16 atoms) fail to support productive ternary complex formation . This compound is therefore prioritized for PROTAC programs where preliminary linker‑length SAR studies indicate a requirement for a longer, flexible PEG spacer to achieve optimal degradation efficiency.

PROTAC Linker Screening for Ternary Complex Optimization

The orthogonal reactivity profile of Ald‑Ph‑amido‑PEG11‑NH‑Boc—aldehyde for oxime/hydrazone ligation followed by Boc deprotection to reveal a free amine—enables precise, stepwise construction of ADCs. The Ald‑Ph aldehyde can be selectively conjugated to aminooxy‑functionalized antibody lysine residues under mild acidic conditions (pH 5–6), after which the Boc group is removed with TFA to expose a primary amine for carbodiimide‑mediated coupling to a carboxyl‑containing cytotoxic payload. This orthogonal, two‑step sequence yields homogeneous ADCs with defined drug‑to‑antibody ratios and is not achievable with unprotected amine or single‑functionality linker analogs .

Sequential Bioconjugation with Orthogonal Protecting Groups

With a calculated LogP of -0.3 and 15 hydrogen bond acceptors, Ald‑Ph‑amido‑PEG11‑NH‑Boc exhibits high aqueous solubility relative to shorter PEG linkers . This property is particularly advantageous for bioconjugation reactions that must be performed in purely aqueous buffer systems (e.g., PBS, pH 7.4) to preserve protein folding and activity. The extended PEG11 chain reduces the need for organic co‑solvents such as DMSO or DMF during conjugation, minimizing the risk of protein denaturation and simplifying downstream purification.

High-DAR ADC Formulation for Aggregation-Prone Payloads

In early‑stage ADC discovery, systematic variation of linker length and flexibility is essential for optimizing drug‑to‑antibody ratio (DAR) homogeneity and in vivo stability. Ald‑Ph‑amido‑PEG11‑NH‑Boc serves as a distinct member of PEG‑based linker libraries, providing a defined 11‑unit PEG spacer that can be directly compared against shorter analogs (PEG1, PEG3, PEG4) and longer variants (PEG24) to identify the optimal spacer length for a given antibody‑payload pair. The compound's monodisperse nature ensures reproducible conjugate characterization and facilitates structure‑activity relationship (SAR) analysis across linker‑length series.

Application

Selection Property

Validation Focus

Non-Cleavable ADC Linker

PEG11 hydrophilicity and aggregation resistance

Aggregation profiling by HIC at target DAR

PROTAC Linker Screening

PEG length series for ternary complex SAR

Degradation efficiency (DC₅₀) across linker lengths

Sequential Bioconjugation

Orthogonal aldehyde/Boc chemistry

Deprotection efficiency and conjugate purity

High-DAR ADC Formulation

Extended PEG shielding for hydrophobic warheads

Aggregation threshold at DAR ≥4